Cas no 1000801-26-2 (2-Iodo-4-difluoromethoxyaniline)

• Product Name: 2-Iodo-4-difluoromethoxyaniline
• CAS No: 1000801-26-2
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4558472
• Update Time: 2022-09-22

2-Iodo-4-difluoromethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(difluoromethoxy)-2-iodo-
• 2-Iodo-4-difluoromethoxyaniline

• Inchi： 1S/C7H6F2INO/c8-7(9)12-4-1-2-6(11)5(10)3-4/h1-3,7H,11H2
• InChI Key： WANXLQMSTQEZMG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC(F)F)C=C1I

Computed Properties

• Exact Mass: 284.94622g/mol
• Monoisotopic Mass: 284.94622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.03g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų